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Compound of Interest

Compound Name: Lithium tetrahydroborate

Cat. No.: B8804741

A Technical Guide to the Fundamental Properties of Lithium Tetrahydroborate (LiBH4)

Introduction

Lithium tetrahydroborate, also known as lithium borohydride (LiBHa4), is a powerful and
versatile inorganic reducing agent with significant applications in organic synthesis, materials
science, and as a high-capacity hydrogen storage material.[1] As a member of the complex
hydride family, it is stronger than sodium borohydride yet generally safer to handle than lithium
aluminum hydride, occupying a crucial niche in chemical reactivity.[2][3] Its low molecular
weight and high hydrogen content (18.5 wt%) make it a subject of intense research for energy
applications.[4][5]

This technical guide provides an in-depth overview of the fundamental chemical, physical, and
reactive properties of LiBHa. It is intended for researchers, chemists, and materials scientists
who require detailed, quantitative data and standardized protocols for its use.

Core Chemical and Physical Properties

Lithium tetrahydroborate is a white to grayish, hygroscopic crystalline solid that is highly
sensitive to moisture.[1][6] It must be stored and handled under a dry, inert atmosphere to
prevent decomposition.[1][7]
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The quantitative properties of Lithium Tetrahydroborate are summarized in the tables below
for ease of reference and comparison.

Table 1: General and Structural Properties of Lithium Tetrahydroborate

Property Value Source(s)

Lithium borohydride, Lithium

Synonyms hydroborate HHiz]Es]
CAS Number 16949-15-8 [819]
Molecular Formula LiBHa [1]8]
Molecular Weight 21.784 g/mol [3]

White to grayish crystalline

Appearance 1][6
PP solid/powder Hie]

Orthorhombic (at room
Crystal Structure [31[8]
temperature)

Table 2: Thermodynamic and Physical Data
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Property Value Source(s)
Melting Point 268 - 280 °C (decomposes) [L1031[71181[1.0]
Decomposition Temp. ~380 °C [3][8][10]
Density 0.666 g/cm? [3]
Standard Enthalpy of
_ -193.83 t0 -198.83 kJ/mol [3][10]

Formation (AfHG )
Standard Molar Entropy

75.7 J/(mol-K) [3][10]
(86298)
Molar Heat Capacity (Cp) 82.6 J/(mol-K) [3][10]
Solubility in Diethyl Ether 2.5-4.28 g/100 mL (at 25 °C) [3][10]
Solubility in Tetrahydrofuran

28 g/100 mL (at 25 °C) [10]
(THF)
Solubility in Water Reacts violently [11[3]

Reactivity and Chemical Behavior
As a Reducing Agent

LiBHa4 is a potent reducing agent capable of reducing a wide range of functional groups. Its
reactivity is greater than that of sodium borohydride, allowing it to reduce esters and amides, a
reaction not readily achieved by NaBHa4.[3] This enhanced reactivity is attributed to the
polarization of the carbonyl substrate by the lithium cation.[3] However, it is more
chemoselective and safer to handle than the more powerful lithium aluminum hydride, as it
does not typically reduce nitro groups, alkyl halides, or tertiary amides.[3][7]
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Figure 1: Generalized mechanism for the reduction of a carbonyl compound by LiBHa.

Reaction with Protic Solvents

LiBH4 reacts exothermically and often violently with protic solvents like water and alcohols to
produce hydrogen gas.[1][6] The hydrolysis reaction proceeds as follows:

LiBHa + 2H20 - LiBO2 + 4H:2

This reactivity makes it imperative to use dry, aprotic solvents such as diethyl ether or
tetrahydrofuran (THF) for reactions.[7]

LiBO2
(Lithium Metaborate)

Releases

4 Hz
(Hydrogen Gas)

Click to download full resolution via product page

Figure 2: Hydrolysis reaction of Lithium Tetrahydroborate with water.
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Thermal Decomposition and Hydrogen Storage

Upon heating, LiBH4 undergoes a phase transition at approximately 116°C before melting and
decomposing.[11] The decomposition, which occurs at temperatures above 280°C, releases a
significant amount of hydrogen gas, making it a promising material for hydrogen storage.[4][7]
The decomposition pathway is complex, but ultimately yields lithium hydride, boron, and
hydrogen gas.

Recent research has focused on destabilizing LiBHa with additives, such as lithium hydroxide
(LiOH), to lower the hydrogen release temperature.[4][5][12] This destabilization is achieved
through a coupling reaction between the hydridic hydrogen (Hd™) in the [BH4]~ anion and the
protic hydrogen (H&") in the [OH]~ anion.[4][5]

Pristine LiBH4 Decomposition Destabilized System (with LIOH)

LiBHa (solid) LiBHa + xLiOH

Heat (> 280°C) Heat (220-260°C)

Decomposition Products

i 3
LiH + B + %2 H2 (e.g., LisBOs) + Hz

Click to download full resolution via product page

Figure 3: Comparison of thermal decomposition pathways for pristine and destabilized LiBHa.

Experimental Protocols
Synthesis Methodologies

Protocol 3.1.1: Metathesis from Sodium Borohydride and Lithium Halide This is a common
industrial method for producing LiBHa.[7]

o Materials: Sodium borohydride (NaBHa), lithium chloride (LiCl) or lithium bromide (LiBr), and
an anhydrous ether solvent (e.g., diethyl ether or THF).
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e Apparatus: High-energy ball mill, inert atmosphere glovebox or Schlenk line, filtration
apparatus.

e Procedure: a. Under an inert atmosphere (argon or nitrogen), charge the ball mill vessel with
equimolar amounts of NaBHa and the lithium halide. b. Add the anhydrous ether solvent. c.
Mill the mixture for a specified duration to facilitate the metathesis reaction: NaBHa + LiX -
LiBH4 + NaX (s).[7] d. Following the reaction, filter the mixture under inert atmosphere to
remove the precipitated sodium halide (NaCl or NaBr). e. The resulting filtrate is a solution of
LiBHa4 in the ether solvent. The solid product can be obtained by careful removal of the
solvent under vacuum. f. A reaction yield of up to 90% can be achieved with this method.[7]
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Figure 4: Experimental workflow for the synthesis of LiBH4 via ball-milled metathesis.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b8804741?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8804741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol 3.1.2: Synthesis from Lithium Hydride and Boron Trifluoride An alternative laboratory-
scale synthesis involves the reaction of lithium hydride with boron trifluoride etherate.[3][13]

o Materials: Lithium hydride (LiH), boron trifluoride diethyl etherate (BFs-OEtz), anhydrous
diethyl ether.

e Apparatus: Schlenk flask, dropping funnel, magnetic stirrer, inert atmosphere setup.

e Procedure: a. Suspend four equivalents of LiH powder in anhydrous diethyl ether in a flask
under an inert atmosphere. b. Cool the suspension in an ice bath. c. Add one equivalent of
BFs-OEtz2 dropwise to the stirred suspension. d. The reaction proceeds according to the
stoichiometry: 4LiH + BF3-:OEt2 — LiBHa4 + 3LiF(s) + Et20.[3] e. After the addition is
complete, allow the mixture to warm to room temperature and stir for several hours. f. Filter
the reaction mixture to remove the insoluble lithium fluoride (LiF) precipitate. g. The LiBHa4
remains in the ether solution and can be used directly or isolated by solvent evaporation.

Analytical Procedures

Protocol 3.2.1: Purity Determination by Titration The purity of LiBH4 is commonly determined by
titration, which quantifies the active hydride content.[1]

o Principle: This method typically involves the controlled hydrolysis of a weighed sample of
LiBH4 in a sealed system, followed by the quantification of the evolved hydrogen gas or the
titration of the resulting basic solution.

e Procedure (General Outline for Acid-Base Titration): a. Under an inert atmosphere,
accurately weigh a sample of LiBHa. b. Carefully and slowly quench the sample in a known
excess of cooled, degassed water to form a solution of lithium metaborate (LiBO2z), a basic
salt. c. Titrate the resulting solution with a standardized acid (e.g., HCI) to a potentiometric or
colorimetric endpoint. d. The amount of acid consumed is used to calculate the molar
amount of LiBHa4 in the original sample, thereby determining its purity. Note: Due to the
violent reaction with water, extreme caution and specialized equipment are necessary.

Safety and Handling Protocols

LiBHa4 is a hazardous material that requires strict safety precautions.[1] It is highly flammable,
corrosive, and toxic if inhaled or ingested.[1][14]
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Table 3: Hazard Identification and Classifications

Hazard Type GHS Code Description Source(s)

In contact with water
) releases flammable
Physical H260 ] [1][14]
gases which may

ignite spontaneously

Health H301 Toxic if swallowed [1][14]

Health H331 Toxic if inhaled [1]

Causes severe skin
Health H314 burns and eye [1][14]

damage

May cause respirato
Health H335 ) .y. 3 v [1]
irritation

Storage and Handling:

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from
water, moisture, and sources of ignition.[14][15] Storage under an inert gas (argon or
nitrogen) is mandatory.[1][7]

o Handling: All manipulations should be performed in a glovebox or under an inert atmosphere
using a Schlenk line.[15] Avoid creating dust.[15] The workplace must be kept dry.[14]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, flame-retardant
laboratory coat, and chemical safety goggles with a face shield.[1][15] A NIOSH-approved
respirator is required when dusts are generated.[15]

Emergency Procedures:

o Spills: Do not use water. Cover the spill with dry sand, dry earth, or another non-combustible
dry material.[6] Eliminate all ignition sources.[6]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://ereztech.com/lithium-borohydride-cas-16949-15-8/amp/
https://www.sigmaaldrich.com/TW/en/sds/aldrich/222356?userType=undefined
https://ereztech.com/lithium-borohydride-cas-16949-15-8/amp/
https://www.sigmaaldrich.com/TW/en/sds/aldrich/222356?userType=undefined
https://ereztech.com/lithium-borohydride-cas-16949-15-8/amp/
https://ereztech.com/lithium-borohydride-cas-16949-15-8/amp/
https://www.sigmaaldrich.com/TW/en/sds/aldrich/222356?userType=undefined
https://ereztech.com/lithium-borohydride-cas-16949-15-8/amp/
https://www.sigmaaldrich.com/TW/en/sds/aldrich/222356?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC206810050&productDescription=LITHIUM+BOROHYDRIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://ereztech.com/lithium-borohydride-cas-16949-15-8/amp/
https://www.chemicalbook.com/article/lithium-tetrahydridoborate-properties-production-and-uses.htm
https://www.fishersci.com/store/msds?partNumber=AC206810050&productDescription=LITHIUM+BOROHYDRIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC206810050&productDescription=LITHIUM+BOROHYDRIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/222356?userType=undefined
https://ereztech.com/lithium-borohydride-cas-16949-15-8/amp/
https://www.fishersci.com/store/msds?partNumber=AC206810050&productDescription=LITHIUM+BOROHYDRIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC206810050&productDescription=LITHIUM+BOROHYDRIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/993
https://cameochemicals.noaa.gov/chemical/993
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8804741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Fire: DO NOT USE WATER OR FOAM.[6] Use Class D fire extinguishers, such as those
containing dry sand, sodium chloride powder, or limestone powder.[6][15] If possible and
safe, move containers away from the fire.[6]

Conclusion

Lithium tetrahydroborate is a high-energy compound with a unique profile of reactivity and
physical properties. Its role as a selective and powerful reducing agent is well-established in
chemical synthesis. Furthermore, its exceptionally high hydrogen density continues to drive
research into its application for chemical hydrogen storage. A thorough understanding of its
properties, combined with strict adherence to safety and handling protocols, is essential for
leveraging its capabilities effectively and safely in a research and development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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